Cas no 2060591-16-2 (Imidazo[1,5-a]pyridine-1-carboxylic acid, 7-bromo-, methyl ester)

• Product Name: Imidazo[1,5-a]pyridine-1-carboxylic acid, 7-bromo-, methyl ester
• CAS No: 2060591-16-2
• MF: C₉H₇BrN₂O₂
• MW: 255.068081140518
• MDL: MFCD31555627
• CID: 5222458
• Update Time: 2025-11-06

Imidazo[1,5-a]pyridine-1-carboxylic acid, 7-bromo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,5-a]pyridine-1-carboxylic acid, 7-bromo-, methyl ester
• Methyl 7-bromoimidazo[1,5-a]pyridine-1-carboxylate

• MDL： MFCD31555627
• Inchi： 1S/C9H7BrN2O2/c1-14-9(13)8-7-4-6(10)2-3-12(7)5-11-8/h2-5H,1H3
• InChI Key： MXYXCBZYUBQRTN-UHFFFAOYSA-N
• SMILES： C12=C(C(OC)=O)N=CN1C=CC(Br)=C2

Additional information on Imidazo[1,5-a]pyridine-1-carboxylic acid, 7-bromo-, methyl ester

Comprehensive Overview of Imidazo[1,5-a]pyridine-1-carboxylic acid, 7-bromo-, methyl ester (CAS No. 2060591-16-2)

The compound Imidazo[1,5-a]pyridine-1-carboxylic acid, 7-bromo-, methyl ester (CAS No. 2060591-16-2) is a heterocyclic organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring an imidazo[1,5-a]pyridine core, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers and industries are increasingly interested in this compound due to its versatility in drug discovery, particularly in targeting kinase inhibitors and G-protein-coupled receptors (GPCRs).

One of the most searched questions in scientific forums is: "What are the applications of imidazo[1,5-a]pyridine derivatives?" This compound's 7-bromo substitution enhances its reactivity, enabling cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig, which are critical for modifying its scaffold. The methyl ester group further improves solubility, facilitating its use in high-throughput screening assays. These properties align with current trends in fragment-based drug design (FBDD) and click chemistry, making it a hotspot for innovation.

From an SEO perspective, keywords like "CAS 2060591-16-2 supplier", "7-bromo imidazo[1,5-a]pyridine synthesis", and "methyl ester derivatives in medicinal chemistry" are frequently queried. This reflects the growing demand for tailored intermediates in preclinical development. The compound’s role in cancer research and neurodegenerative disease studies also ties into trending topics, such as targeted therapy and small-molecule probes.

Another key area of interest is the compound’s spectroscopic characterization. Analytical techniques like NMR, HPLC, and mass spectrometry are often used to verify its purity, a common concern for buyers. Discussions on platforms like ResearchGate highlight queries such as "How to optimize the yield of 2060591-16-2?" or "Stability of imidazo[1,5-a]pyridine esters under acidic conditions", underscoring the need for detailed technical data.

Environmental and regulatory compliance is another trending angle. While the compound isn’t classified as hazardous, its green chemistry profile—such as solvent-free synthesis or catalytic recycling—resonates with industries aiming for sustainable manufacturing. Searches for "biodegradable heterocycles" or "eco-friendly bromination methods" further validate this focus.

In summary, Imidazo[1,5-a]pyridine-1-carboxylic acid, 7-bromo-, methyl ester (CAS No. 2060591-16-2) bridges multiple disciplines, from organic synthesis to drug discovery. Its adaptability to modern AI-driven molecular design tools and alignment with high-value research trends ensure its relevance in evolving scientific landscapes.